Cas no 299405-24-6 (ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate)

Ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The ester functionality provides a versatile handle for further derivatization, enabling the introduction of additional pharmacophores or structural modifications. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and steric effects. Its well-defined structure and high purity ensure reproducibility in research and industrial applications, supporting its use as a key intermediate in heterocyclic chemistry.

ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate structure

299405-24-6 structure

Product Name:ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate

CAS No:299405-24-6

MF:C₉H₁₁F₃N₂O₂

MW:236.191052675247

MDL:MFCD00658793

CID:249332

PubChem ID:667902

Update Time:2025-05-27

ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-1-aceticacid, 5-methyl-3-(trifluoromethyl)-, ethyl ester
- Ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
- ethyl 2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetate
- (5-Methyl-3-trifluoromethylpyrazol-1-yl)acetic acid ethyl ester
- (5-Methyl-3-Trifluoromethyl-Pyrazol-1-Yl)-AceticAcidEthylEster
- [5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid ethyl ester
- ethyl 2-[5-methyl-3-(trifluoromethyl)pyrazolyl]acetate
- VS-05053
- TimTec1_000231
- BB 0258858
- BRD-K54182788-001-01-2
- A5537
- NCGC00175337-01
- ethyl 2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate
- MFCD00658793
- EN300-228999
- SR-01000408944-1
- 299405-24-6
- OYQJSLHHRPECLL-UHFFFAOYSA-N
- HMS1534K11
- ETHYL 2-(3-(TRIFLUOROMETHYL)-5-METHYL-1H-PYRAZOL-1-YL)ACETATE
- (5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester
- SR-01000408944
- ethyl 2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
- ethyl2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate
- AKOS000305858
- CS-0299137
- DTXSID30349893
- ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate
- MDL： MFCD00658793
- Inchi： 1S/C9H11F3N2O2/c1-3-16-8(15)5-14-6(2)4-7(13-14)9(10,11)12/h4H,3,5H2,1-2H3
- InChI Key： OYQJSLHHRPECLL-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)N(CC(=O)OCC)N=1)(F)F

Computed Properties

Exact Mass: 236.07700
Monoisotopic Mass: 236.07726208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.3
Melting Point: Not available
Boiling Point: 259.7°C at 760 mmHg
Flash Point: 110.9°C
Refractive Index: 1.471
PSA: 44.12000
LogP: 1.77340
Vapor Pressure: Not available

ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027204-250mg	5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester	299405-24-6		250mg	￡152.00	2022-03-01
Fluorochem	027204-10g	5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester	299405-24-6		10g	￡1867.00	2022-03-01
Chemenu	CM312426-5g	Ethyl 2-(5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate	299405-24-6	95%	5g	$769	2021-08-18
Fluorochem	027204-5g	5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester	299405-24-6		5g	￡963.00	2022-03-01
Fluorochem	027204-1g	5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester	299405-24-6		1g	￡303.00	2022-03-01
TRC	E572890-10mg	ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	299405-24-6		10mg	$ 50.00	2022-06-05
TRC	E572890-50mg	ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	299405-24-6		50mg	$ 115.00	2022-06-05
TRC	E572890-100mg	ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	299405-24-6		100mg	$ 185.00	2022-06-05
abcr	AB379553-100 mg	Ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	299405-24-6		100MG	€231.60	2022-03-02
abcr	AB379553-250 mg	Ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate	299405-24-6		250MG	€275.80	2022-03-02

ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:299405-24-6)ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate

Order Number:A5537

Stock Status:in Stock

Quantity:500mg/1g/5g/10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:04

Price ($):197.0/235.0/614.0/899.0

Email:sales@amadischem.com

Product Official Link

ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

299405-24-6 (ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate) Related Products

Recommended suppliers